2-(4-methoxyphenoxy)-N-[4-(4-morpholinylmethyl)phenyl]acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[4-(morpholin-4-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C20H24N2O4/c1-24-18-6-8-19(9-7-18)26-15-20(23)21-17-4-2-16(3-5-17)14-22-10-12-25-13-11-22/h2-9H,10-15H2,1H3,(H,21,23)
• InChI Key: KONABRXISPGSJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CN3CCOCC3
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

2-(4-methoxyphenoxy)-N-[4-(4-morpholinylmethyl)phenyl]acetamide, also known as MPPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPPA belongs to the class of compounds known as phenylacetamides and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-[4-(4-morpholinylmethyl)phenyl]acetamide is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in cell growth and survival. This compound has been found to inhibit the Akt/mTOR pathway, which is involved in the regulation of cell growth and proliferation. This compound has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit angiogenesis, and inhibit the production of pro-inflammatory cytokines. This compound has also been found to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-methoxyphenoxy)-N-[4-(4-morpholinylmethyl)phenyl]acetamide is its potential therapeutic applications in various fields of research. This compound has been found to be effective in inhibiting the growth of cancer cells and has anti-inflammatory properties. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the research on 2-(4-methoxyphenoxy)-N-[4-(4-morpholinylmethyl)phenyl]acetamide. One of the main areas of research is in the development of more efficient synthesis methods for this compound. Another area of research is in the study of the pharmacokinetics and pharmacodynamics of this compound. Further studies are also needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields of research.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-[4-(4-morpholinylmethyl)phenyl]acetamide has been found to have potential therapeutic applications in various fields of research. One of the main areas of research for this compound is in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis.